OB-1-d3

• Molecular Formula: C21H17N3O6
• Molecular Weight: 410.4 g/mol
• InChI: InChI=1S/C21H17N3O6/c1-3-28-21(25)17-15-11-14(29-20-19(24(26)27)22-12-23(20)2)9-10-16(15)30-18(17)13-7-5-4-6-8-13/h4-12H,3H2,1-2H3/i2D3
• InChIKey: UJHGRDVYTTVJFD-BMSJAHLVSA-N

OB-1-d3: Deuterated STOML3 Inhibitor for LC-MS Bioanalysis

OB-1-d3 is a deuterium-labeled analog of the small-molecule stomatin-like protein-3 (STOML3) oligomerization blocker OB-1 (CAS 300803-69-4) . Three protium atoms on the N-methyl group of the nitroimidazole moiety are replaced by deuterium atoms, yielding a molecular formula of C₂₁H₁₄D₃N₃O₆ and a monoisotopic mass of 410.39 Da [1]. The parent compound OB-1 inhibits self-association of stomatin, STOML1, and STOML2 at 2 µM while sparing podocin, and reverses pathological mechanical hypersensitivity in rodent neuropathic pain models [2]. OB-1-d3 is primarily supplied as a stable isotope-labeled internal standard (SIL-IS) for quantitative liquid chromatography–tandem mass spectrometry (LC-MS/MS) methods, enabling accurate measurement of OB-1 concentrations in biological matrices without interference from the analyte's natural isotopologue distribution.

Workflow Stable isotope dilution LC-MS/MS quantification of OB-1

Selection ≥3 Da mass shift avoids isotopic cross-talk with unlabeled analyte

Use Context Biological matrix quantification; retains OB-1 pharmacophore for target-engagement assays

• [1] MedChemExpress. OB-1-d3 (Deuterium Labeled OB-1) Product Datasheet. Available at: https://www.medchemexpress.eu/ob-1-d3.html View Source
• [2] Wetzel C, Pifferi S, Picci C, et al. Small-molecule inhibition of STOML3 oligomerization reverses pathological mechanical hypersensitivity. Nat Neurosci. 2017;20(2):209-218. PMID: 27941788. View Source

Why Unlabeled OB-1 Fails as a Mass Spectrometry Internal Standard

Unlabeled OB-1 (C₂₁H₁₇N₃O₆, monoisotopic mass 407.38 Da) cannot replace OB-1-d3 as an internal standard in stable isotope dilution LC-MS/MS assays because its natural isotopologue distribution (M+1, M+2, M+3) overlaps with the selected reaction monitoring (SRM) transition channels used for analyte quantification [1]. The US FDA Bioanalytical Method Validation guidance recommends a mass shift of at least +3 Da between analyte and SIL-IS to avoid isotopic cross-talk [2]. OB-1-d3 satisfies this requirement with a +3.03 Da mass shift, whereas the unlabeled parent provides zero mass offset, rendering it unsuitable for accurate matrix-matched quantification [3]. Furthermore, generic deuterated internal standards (e.g., deuterated chlorobenzene) lack the structural and ionization similarity to OB-1 needed for co-elution and matched matrix effects, compromising assay precision and accuracy [1].

Recommended ISTD OB-1-d3: +3.03 Da mass shift, matched structure and ionization

Substitute: Unlabeled OB-1 Zero mass offset causes isotopic overlap with analyte SRM channels; cannot meet validation criteria

Recommended ISTD OB-1-d3: co-elutes with analyte, matched matrix effects

Substitute: Generic deuterated standard Structural dissimilarity alters ionization efficiency and retention; may not correct matrix effects

• [1] MedChemExpress. OB-1-d3 Product Datasheet: "This compound can be used as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS." View Source
• [2] US FDA. Guidance for Industry: Bioanalytical Method Validation. May 2018. Section IV.B.3 (Internal Standards). View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Quantitative Evidence: OB-1-d3 vs. Unlabeled OB-1

Mass Shift Advantage for Isotopic Dilution LC-MS/MS

OB-1-d3 (monoisotopic mass 410.39 Da, C₂₁H₁₄D₃N₃O₆) incorporates three deuterium atoms replacing three protium atoms on the N-methyl group of the nitroimidazole ring, producing a mass shift of +3.03 Da relative to unlabeled OB-1 (monoisotopic mass 407.38 Da, C₂₁H₁₇N₃O₆) [1]. This mass increment meets the +3 Da minimum threshold recommended by regulatory guidance to prevent isotopic interference from the analyte's natural M+3 isotopologue in triple quadrupole selected reaction monitoring (SRM) [2]. Unlike a +1 Da or +2 Da shift, which can overlap with the ¹³C₂ or ¹³C₁/²H₁ natural abundance peaks of the analyte, the +3 Da shift of OB-1-d3 provides a clean SRM channel free of cross-talk, enabling linear calibration curves across the physiologically relevant concentration range [2].

Mass Shift Advantage

Head-to-head

OB-1-d3: 410.39 Da (+3.03 Da shift) vs. unlabeled OB-1: 407.38 Da (0 Da offset); Δ = +3.03 Da

Meets ≥3 Da threshold for clean SRM channel isolation

HRMS verified, ESI positive mode; avoids natural M+3 isotopologue interference

Evidence Dimension	Monoisotopic molecular mass and mass shift vs. unlabeled analyte
Target Compound Data	410.39 Da (C₂₁H₁₄D₃N₃O₆); +3.03 Da vs. OB-1
Comparator Or Baseline	OB-1 (unlabeled): 407.38 Da (C₂₁H₁₇N₃O₆); 0 Da mass offset
Quantified Difference	Δm/z = +3.03 Da; sufficient for independent SRM transition isolation (Q1/Q3 windows ≥0.7 Da FWHM)
Conditions	Monisotopic mass calculated from molecular formula; HRMS verification in positive ESI mode (vendor specification)

Why This Matters

A +3 Da mass shift is the minimum recommended for SIL-IS to eliminate isotopic cross-talk, directly determining whether a validated bioanalytical method can meet regulatory acceptance criteria (±15% accuracy, ±15% precision) in pharmacokinetic studies of OB-1.

• [1] MedChemExpress. OB-1-d3 Product Datasheet. Molecular Formula: C₂₁H₁₄D₃N₃O₆, Molecular Weight: 410.39. View Source
• [2] US FDA. Guidance for Industry: Bioanalytical Method Validation. May 2018. Section IV.B.3 (Internal Standards). View Source

Preserved STOML3 Pharmacophore Activity

OB-1-d3 bears deuterium labels on the N-methyl group of the nitroimidazole ring, a site remote from the benzofuran-carboxylate core and the nitroimidazole ether linkage that constitute the STOML3-binding pharmacophore . Consequently, the deuterated analog is expected to retain the full inhibitory activity of the parent compound OB-1, which inhibits self-association of stomatin, STOML1, and STOML2 at a concentration of 2 µM (cell-free assay) [1]. The primary ¹³C-deuterium kinetic isotope effect (KIE) on C–N bond cleavage at the remote N-methyl group is theoretically negligible (k_H/k_D < 1.02 for SN2 displacement at a saturated sp³ carbon), indicating that binding kinetics are indistinguishable from unlabeled OB-1 [2].

Pharmacophore Integrity

Class-level inference

Deuteration at remote N-methyl; inferred IC₅₀ ≈2 µM from parent OB-1; predicted KIE

May support dual ISTD/target-engagement tracer use

Independent activity not verified; binding kinetics assumed identical

Podocin Selectivity

Class-level inference

OB-1 inhibits stomatin/STOML1/STOML2 at 2 µM; no podocin inhibition at 2 µM; full selectivity window maintained

Supports STOML3/1/2-specific pharmacodynamic interpretation

Selectivity inferred from parent; deuteration does not alter recognition motif

Neuropathic Pain Model

Supporting evidence

Parent OB-1 reversed tactile allodynia in STZ-diabetic neuropathy (p

Supports exposure-response curve construction for preclinical development

OB-1-d3 is analytical tool; OB-1 efficacy data from literature

Evidence Dimension	Inhibition of stomatin/STOML1/STOML2 self-association (cell-free assay)
Target Compound Data	Inferred IC₅₀ ≈ 2 µM (deuterated analog activity not independently determined; inferred from parent OB-1 pharmacophore identity)
Comparator Or Baseline	OB-1 (unlabeled): IC₅₀ ≈ 2 µM for stomatin, STOML1, STOML2 self-association [1]
Quantified Difference	Not independently determined; deuteration at N-methyl position remote from pharmacophore; KIE < 1.02 predicted for remote sp³ C–H/D substitution
Conditions	Co-immunoprecipitation or FRET-based protein self-association assay; Wetzel et al. (2017) [1]

Why This Matters

Retention of biological activity means OB-1-d3 can simultaneously serve as an internal standard and as a tracer for in vitro target engagement assays, reducing the number of separate experiments required for PK/PD correlation.

• [1] Wetzel C, Pifferi S, Picci C, et al. Small-molecule inhibition of STOML3 oligomerization reverses pathological mechanical hypersensitivity. Nat Neurosci. 2017;20(2):209-218. PMID: 27941788. View Source
• [2] Gómez-Gallego M, Sierra MA. Kinetic isotope effects in the study of organometallic reaction mechanisms. Chem Rev. 2011;111(8):4857-4963. (General reference for KIE principles applied to remote sp³ C–H/D substitution.) View Source

Selectivity Over Podocin in Stomatin Family

The parent compound OB-1 selectively inhibits self-association of stomatin, STOML1, and STOML2 at 2 µM while exhibiting no detectable inhibition of podocin self-association under identical cell-free assay conditions [1]. This selectivity is preserved in the deuterated analog OB-1-d3 because deuteration does not alter the molecular recognition elements that distinguish podocin from other stomatin family members. Podocin (encoded by NPHS2) is a kidney-specific stomatin family protein essential for slit diaphragm integrity; off-target inhibition would confound in vivo pain studies by introducing renal toxicity or altered glomerular filtration. [2] The podocin-sparing profile differentiates OB-1/OB-1-d3 from non-selective stomatin-domain disruptors.

Podocin Selectivity

Class-level inference

OB-1 inhibits stomatin/STOML1/STOML2 at 2 µM; no podocin inhibition at 2 µM; full selectivity window maintained

Supports STOML3/1/2-specific pharmacodynamic interpretation

Selectivity inferred from parent; deuteration does not alter recognition motif

Evidence Dimension	Inhibition of podocin self-association vs. stomatin/STOML1/STOML2
Target Compound Data	No inhibition of podocin self-association at 2 µM (inferred from OB-1 selectivity profile; deuteration does not alter selectivity)
Comparator Or Baseline	Other stomatin-domain inhibitors or genetic Stoml3 knockout (global deletion affects all stomatin family functions)
Quantified Difference	Full selectivity window: stomatin/STOML1/STOML2 inhibited at 2 µM; podocin unaffected at 2 µM (no IC₅₀ shift required)
Conditions	Cell-free self-association assay; co-expressed tagged stomatin family proteins; Wetzel et al. (2017) [1]

Why This Matters

Podocin selectivity ensures that PK/PD studies using OB-1-d3 as internal standard can attribute observed pharmacodynamic effects specifically to STOML3/STOML1/STOML2 modulation, without confounding contributions from renal podocin disruption.

• [1] Wetzel C, Pifferi S, Picci C, et al. Small-molecule inhibition of STOML3 oligomerization reverses pathological mechanical hypersensitivity. Nat Neurosci. 2017;20(2):209-218. PMID: 27941788. View Source
• [2] Boute N, Gribouval O, Roselli S, et al. NPHS2, encoding the glomerular protein podocin, is mutated in autosomal recessive steroid-resistant nephrotic syndrome. Nat Genet. 2000;24(4):349-354. PMID: 10742096. View Source

Validated Target Engagement in Neuropathic Pain Models

The parent compound OB-1 has demonstrated in vivo efficacy in multiple rodent models of pathological mechanical hypersensitivity. Specifically, systemic administration of OB-1 significantly reverses tactile allodynia in the streptozotocin (STZ)-induced diabetic neuropathy model, as assessed by von Frey filament withdrawal thresholds (p < 0.05 vs. vehicle) [1]. In the original characterization study, OB-1 also reduced mechanically-gated current sensitivity in cultured sensory neurons and silenced mechanoreceptor firing in vivo in wild-type mice [2]. OB-1-d3, as the deuterated internal standard, enables construction of exposure-response (PK/PD) curves that are unattainable without a matched SIL-IS, transforming these qualitative efficacy observations into quantitative concentration-effect relationships suitable for dose selection in preclinical development.

Neuropathic Pain Model

Supporting evidence

Parent OB-1 reversed tactile allodynia in STZ-diabetic neuropathy (p

Supports exposure-response curve construction for preclinical development

OB-1-d3 is analytical tool; OB-1 efficacy data from literature

Evidence Dimension	Reversal of tactile allodynia in STZ-induced diabetic neuropathy (von Frey threshold shift)
Target Compound Data	Not directly tested (OB-1-d3 is an analytical internal standard, not a therapeutic agent)
Comparator Or Baseline	OB-1 (unlabeled): significant reversal of mechanical allodynia vs. vehicle control (p < 0.05) [1][2]
Quantified Difference	Qualitative: OB-1 efficacy validated; OB-1-d3 enables quantification of unbound plasma/brain concentrations at efficacious doses for PK/PD modeling
Conditions	Streptozotocin-induced diabetic neuropathy mouse model; von Frey filament test; systemic (i.p.) administration; Wetzel et al. (2017) and Cayman Chemical datasheet [1][2]

Why This Matters

The demonstrated in vivo efficacy of the parent compound validates STOML3 as a pain target, while OB-1-d3 provides the analytical tool necessary to link drug exposure to pharmacological effect—a critical step for IND-enabling preclinical development.

• [1] Cayman Chemical. STOML3 Inhibitor OB-1 Product Information (Item No. 37584): "In vivo, STOML3 inhibitor OB-1 inhibits tactile perception in wild-type mice and reduces tactile allodynia in a mouse model of diabetic neuropathy induced by streptozotocin." View Source
• [2] Wetzel C, Pifferi S, Picci C, et al. Small-molecule inhibition of STOML3 oligomerization reverses pathological mechanical hypersensitivity. Nat Neurosci. 2017;20(2):209-218. PMID: 27941788. View Source

High-Value Applications for OB-1-d3

GLP-Compliant Bioanalytical Method Validation

OB-1-d3 serves as the stable isotope-labeled internal standard in LC-MS/MS methods validated per FDA/EMA bioanalytical guidance. The +3.03 Da mass shift eliminates isotopic interference, enabling linear calibration curves (r² ≥ 0.99) across 1–1000 ng/mL in plasma and tissue homogenates. This application is essential for GLP-compliant toxicokinetic profiling of STOML3 inhibitors during lead optimization and IND-enabling studies [1][2].

Quantitative Tissue Imaging and Distribution

MALDI mass spectrometry imaging (MSI) with OB-1-d3 as an on-tissue internal standard enables absolute quantitation of OB-1 distribution in brain, spinal cord, and dorsal root ganglia—the anatomical compartments relevant to STOML3-mediated mechanosensation. The matched ionization efficiency of OB-1-d3 (identical core structure) minimizes tissue-specific ion suppression, a critical advantage over generic internal standards that fail to co-crystallize uniformly with the analyte in tissue sections [1].

Metabolite Identification and Pathway Elucidation

OB-1-d3, when spiked into hepatocyte incubation matrices at a known concentration, enables semi-quantitative assessment of OB-1 metabolic stability (t½, intrinsic clearance) and identification of Phase I/II metabolites via characteristic +3 Da mass signature retention or loss. The deuterium label on the N-methyl group serves as a metabolic probe: oxidative N-demethylation yields deuterated formaldehyde (CD₂O), detectable by GC-MS, providing direct evidence for the metabolic pathway without requiring ¹⁴C-labeled compound [1][3].

PK/PD Correlation in Neuropathic Pain Studies

By using OB-1-d3 as internal standard, researchers can construct quantitative concentration-time profiles of OB-1 in plasma and CSF from serial micro-sampling in mouse neuropathic pain models. These exposure data, correlated with von Frey threshold measurements from the same animals, yield EC₅₀ values for mechanical allodynia reversal. Such PK/PD models directly inform human dose predictions and dosing regimen design for STOML3-targeted analgesics, a requirement for late-stage preclinical development [1][2].

Application

Selection Property

Validation Focus

Bioanalytical Method Validation

Adequate mass shift for SRM channel isolation

Accuracy/precision endpoint review; linearity in research matrices

Tissue Imaging & Distribution

Matched ionization efficiency with analyte

Tissue-specific ion suppression control; co-crystallization uniformity

Metabolite Identification

Deuterium label as metabolic probe

N-demethylation pathway confirmation; metabolic stability assay context

PK/PD Correlation in Pain Models

Co-eluting SIL-IS for plasma/CSF quantification

Exposure-response modeling; EC₅₀ derivation for preclinical dose selection context

• [1] MedChemExpress. OB-1-d3 Product Datasheet: "This compound can be used as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS." View Source
• [2] US FDA. Guidance for Industry: Bioanalytical Method Validation. May 2018. Section IV.B.3 (Internal Standards). View Source
• [3] Wetzel C, Pifferi S, Picci C, et al. Small-molecule inhibition of STOML3 oligomerization reverses pathological mechanical hypersensitivity. Nat Neurosci. 2017;20(2):209-218. PMID: 27941788. View Source